4-FLUORO-2-(TRIFLUOROMETHYL)BENZOIC ACID
4-FLUORO-2-(TRIFLUOROMETHYL)BENZOIC ACID
Brand Name:
Vulcanchem
CAS No.:
141179-72-8
VCID:
VC0115377
InChI:
InChI=1S/C8H4F4O2/c9-4-1-2-5(7(13)14)6(3-4)8(10,11)12/h1-3H,(H,13,14)
SMILES:
C1=CC(=C(C=C1F)C(F)(F)F)C(=O)O
Molecular Formula:
C8H4F4O2
Molecular Weight:
208.11 g/mol
4-FLUORO-2-(TRIFLUOROMETHYL)BENZOIC ACID
CAS No.: 141179-72-8
Main Products
VCID: VC0115377
Molecular Formula: C8H4F4O2
Molecular Weight: 208.11 g/mol
CAS No. | 141179-72-8 |
---|---|
Product Name | 4-FLUORO-2-(TRIFLUOROMETHYL)BENZOIC ACID |
Molecular Formula | C8H4F4O2 |
Molecular Weight | 208.11 g/mol |
IUPAC Name | 4-fluoro-2-(trifluoromethyl)benzoic acid |
Standard InChI | InChI=1S/C8H4F4O2/c9-4-1-2-5(7(13)14)6(3-4)8(10,11)12/h1-3H,(H,13,14) |
Standard InChIKey | JUHPDXOIGLHXTC-UHFFFAOYSA-N |
SMILES | C1=CC(=C(C=C1F)C(F)(F)F)C(=O)O |
Canonical SMILES | C1=CC(=C(C=C1F)C(F)(F)F)C(=O)O |
PubChem Compound | 688255 |
Last Modified | Nov 11 2021 |
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